Cas no 1545845-31-5 (1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 1545845-31-5
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 6147736
• PubChem ID: 83883541
• Update Time: 2025-06-29

1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine
• EN300-1591454
• 1545845-31-5
• [1-(3-chlorophenyl)-1H-pyrazol-5-yl]methanamine

• Inchi： 1S/C10H10ClN3/c11-8-2-1-3-9(6-8)14-10(7-12)4-5-13-14/h1-6H,7,12H2
• InChI Key： HFDGOJFDZHRTMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=CC=N1)CN

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine

Professional Introduction to Compound with CAS No. 1545845-31-5 and Product Name: 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine

1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine, identified by its CAS number 1545845-31-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the 3-chlorophenyl and pyrazol-5-yl moieties, contribute to its unique chemical properties and biological interactions.

The pyrazole scaffold is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The presence of the 3-chlorophenyl group in 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine enhances its binding affinity to various biological targets, making it a valuable scaffold for drug discovery.

Recent research has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that compounds containing the pyrazole moiety can interact with enzymes and receptors involved in critical cellular pathways. This interaction often leads to modulatory effects that can be exploited for therapeutic purposes. The 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine structure is particularly interesting because it combines the pyrazole core with a chlorinated aromatic ring, which can influence its pharmacokinetic and pharmacodynamic properties.

In the context of drug development, the 3-chlorophenyl group serves as a key pharmacophore that can enhance the compound's solubility and metabolic stability. Additionally, the pyrazol-5-yl moiety provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility makes 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine a promising candidate for further investigation in medicinal chemistry.

Current research in this area focuses on understanding the molecular mechanisms by which pyrazole derivatives exert their effects. For example, studies have shown that certain pyrazole compounds can inhibit kinases and other enzymes involved in cancer progression. The structural features of 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine, including its 3-chlorophenyl and pyrazol-5-yl groups, suggest that it may interact with similar targets, making it a potential lead compound for anticancer drug development.

Moreover, the compound's ability to modulate biological pathways has implications beyond oncology. Research indicates that pyrazole derivatives can also have applications in treating inflammatory diseases and infectious disorders. The unique chemical profile of 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine positions it as a versatile tool for exploring new therapeutic strategies.

The synthesis of 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex framework of this molecule. The efficiency of these synthetic routes is crucial for scaling up production and conducting further biological evaluations.

In conclusion, 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1545845-31-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of the 3-chlorophenyl and pyrazol-5-yl moieties makes it a valuable scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its mechanisms of action and explore its applications in various disease areas. As research in this field progresses, compounds like 1-(3-chlorophenyl)-1H-pyrazol-5-ylmethanamine are expected to play a crucial role in advancing drug discovery and development.